2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C20H21Cl2N3O2
• Molecular Weight: 406.3 g/mol
• IUPAC Name: 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C20H21Cl2N3O2/c1-2-19(26)25-11-9-24(10-12-25)16-6-4-15(5-7-16)23-20(27)17-8-3-14(21)13-18(17)22/h3-8,13H,2,9-12H2,1H3,(H,23,27)
• InChI Key: GYDQVNIIMSYLCL-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide, also known as PPB, is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor that has been found to have a significant impact on various biological processes. PPB has been synthesized using a variety of methods and has been used in a range of applications, including cancer research, drug development, and molecular biology.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins. 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation and survival. 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been found to inhibit the activity of the enzyme N-myristoyltransferase, which is involved in the regulation of protein function.
Biochemical and Physiological Effects:
2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and enhance the efficacy of chemotherapy drugs. 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been found to affect the expression of various genes involved in cellular processes, including cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has several advantages for lab experiments, including its small size, high potency, and specificity for certain enzymes and proteins. 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide also has a relatively low toxicity, making it a safe compound to use in lab experiments. However, 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide does have some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for the use of 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in scientific research. One area of focus is the development of new cancer therapies that target the CK2 protein, which 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to inhibit. Another area of focus is the study of the role of N-myristoyltransferase in various cellular processes, which could lead to the development of new drugs that target this enzyme. Additionally, the use of 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in combination with other drugs or therapies is an area of active research, as it has been found to enhance the efficacy of certain chemotherapy drugs.

Synthesis Methods

The synthesis of 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves a multi-step process that begins with the preparation of 4-(4-propanoylpiperazin-1-yl)aniline. This compound is then reacted with 2,4-dichlorobenzoyl chloride to form the final product, 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. The synthesis of 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been optimized over the years, and various modifications have been made to improve the yield and purity of the final product.

Scientific Research Applications

2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been widely used in scientific research, particularly in cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been used in drug development, as it has been found to enhance the efficacy of certain chemotherapy drugs. In addition, 2,4-dichloro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been used in molecular biology research to study the function of various proteins and enzymes.